Cas no 1259915-79-1 ((1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine
• CAS No: 1259915-79-1
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 6278914
• PubChem ID: 130737835
• Update Time: 2025-05-23

(1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine
• EN300-1915027
• 1259915-79-1

• Inchi： 1S/C7H8BrFN2/c1-4(10)6-2-5(8)3-11-7(6)9/h2-4H,10H2,1H3/t4-/m0/s1
• InChI Key： ISKOLSARSYTWAP-BYPYZUCNSA-N
• SMILES： BrC1=CN=C(C(=C1)[C@H](C)N)F

Computed Properties

• Exact Mass: 217.98549g/mol
• Monoisotopic Mass: 217.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine

Introduction to (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine and CAS No. 1259915-79-1

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the domain of medicinal chemistry. Among these, (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine, identified by its CAS number 1259915-79-1, has garnered significant attention due to its unique structural properties and potential therapeutic applications. This compound, characterized by its chiral center and halogenated pyridine ring system, represents a promising candidate for further investigation in drug discovery.

The molecular structure of (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine consists of a pyridine core substituted with bromine and fluorine atoms, which are key features that influence its chemical reactivity and biological activity. The presence of a stereocenter at the (1S) configuration adds an additional layer of complexity, making it a valuable scaffold for developing enantiomerically pure drugs. Such specificity is crucial in medicinal chemistry, as the efficacy and safety of a drug can be highly dependent on its stereochemical configuration.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex diseases. The compound (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine has emerged as a compound of interest in this context, primarily due to its ability to interact with biological targets in unique ways. For instance, studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in various pathological conditions. This potential has prompted researchers to explore its pharmacological profile in greater detail.

The synthesis of (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of bromine and fluorine atoms into the pyridine ring necessitates specialized synthetic methodologies, often involving palladium-catalyzed cross-coupling reactions or nucleophilic substitutions. These techniques are critical in constructing the desired molecular framework while maintaining the integrity of the stereocenter.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors for therapeutic use. Current research indicates that (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine may serve as a lead compound for drugs targeting disorders such as cancer, inflammation, and neurodegenerative diseases. By modulating the activity of key biological pathways, this molecule could offer a new avenue for treating conditions that are currently challenging to manage with existing therapies.

The halogenated pyridine moiety is particularly noteworthy, as halogens are known to enhance binding affinity and metabolic stability in drug candidates. The combination of bromine and fluorine in this compound's structure likely contributes to its unique pharmacokinetic properties, making it an attractive candidate for further development. Additionally, the chiral center at the amine group provides an opportunity to develop enantiopure derivatives with enhanced selectivity and reduced side effects.

In academic circles, (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine has been the subject of numerous publications exploring its chemical behavior and biological interactions. Researchers have employed various spectroscopic techniques and computational methods to elucidate its structure-function relationships. These studies have not only enhanced our understanding of the compound's properties but also provided insights into potential mechanisms of action.

The pharmaceutical industry has taken note of these findings, leading to increased interest in licensing or collaborating on projects involving this compound. Companies specializing in drug discovery are keen on exploring its potential as a starting point for novel therapeutics. The versatility of (1S)-1-(5-bromo-2-fluoropyridin-3-yl)ethan-1-amine lies in its ability to be modified at multiple positions, allowing for the creation of a diverse library of analogs with tailored biological activities.

Looking ahead, future research on (1S)-1-(5-bromo-2-fluoropyridin-3-ylenthanenamining will likely focus on optimizing synthetic routes for scalability and cost-effectiveness. Additionally, preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy before moving into human trials. Collaborations between academic institutions and pharmaceutical companies will be crucial in advancing this compound from bench science to clinical application.

The broader implications of such research extend beyond individual therapeutic agents. The development of novel compounds like (1S)-1-(5-bromo-pyridinonaminenfluoroethylidenesulfoxide) contributes to the overall progress of medicinal chemistry by providing new tools for understanding disease mechanisms and discovering effective treatments. As our knowledge base grows, so too does our capacity to address complex health challenges with innovative solutions.